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Compound of Interest

Compound Name: 5-Amino-2-bromonicotinamide

Cat. No.: B15230416 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe laboratory environment and

regulatory compliance. This document provides a comprehensive guide to the proper disposal

procedures for 5-Amino-2-bromonicotinamide, a halogenated organic compound.

Disclaimer: While a specific Safety Data Sheet (SDS) for 5-Amino-2-bromonicotinamide was

not located, the following procedures are based on information from SDSs of structurally similar

compounds, such as 2-Amino-5-bromopyridine and 4-Amino-5-bromo-2-chloropyridine, and

general guidelines for the disposal of halogenated organic waste. Always consult your

institution's Environmental Health and Safety (EHS) department for specific local regulations.

Hazard Profile and Safety Precautions
5-Amino-2-bromonicotinamide is classified as a hazardous substance. Based on data from

similar compounds, it is expected to cause skin and eye irritation and may be harmful if

swallowed.[1][2] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1][3]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[1][3]
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Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes to prevent skin

exposure.[1][3]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust.[1][3]

Step-by-Step Disposal Protocol
The primary disposal method for 5-Amino-2-bromonicotinamide is incineration at a licensed

hazardous waste facility.[1][4] Do not dispose of this chemical down the drain or in regular

trash.

Waste Segregation:

Collect all waste containing 5-Amino-2-bromonicotinamide, including unused product,

contaminated consumables (e.g., weigh boats, pipette tips), and spill cleanup materials, in

a designated, compatible, and properly sealed waste container.

This waste stream should be classified as "Halogenated Organic Waste." Do not mix with

non-halogenated waste streams.

Container Labeling:

Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste,"

and the full chemical name: "5-Amino-2-bromonicotinamide."

Include the approximate quantity of the waste.

Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents.[3]

Follow your institution's guidelines for the temporary storage of hazardous waste.

Arranging for Disposal:
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Contact your institution's EHS department to schedule a pickup for the hazardous waste.

They will ensure it is transported to a licensed disposal facility in compliance with all

federal, state, and local regulations.

Spill and Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

one.

Personal Protection: Wear the appropriate PPE as described above.

Containment and Cleanup:

For solid spills, carefully sweep or scoop the material to avoid creating dust.[2][3]

Use an inert absorbent material (e.g., vermiculite, sand) for any liquid solutions.

Place all contaminated materials into a labeled hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent (e.g., soap and water), and

collect the cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department.

Quantitative Data Summary
The following table summarizes key data points for a structurally similar compound, 2-Amino-5-

bromopyridine, which can be used as a reference for handling 5-Amino-2-
bromonicotinamide.
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Property Value Reference Compound

Appearance Beige Powder Solid 2-Amino-5-bromopyridine

Molecular Formula C₆H₆BrN₃O 5-Amino-2-bromonicotinamide

Molecular Weight 216.04 g/mol 5-Amino-2-bromonicotinamide

Melting Point 135 - 138 °C (275 - 280.4 °F) 2-Amino-5-bromopyridine

Incompatible Materials Strong oxidizing agents 2-Amino-5-bromopyridine

Data for 2-Amino-5-bromopyridine obtained from Fisher Scientific Safety Data Sheet.[3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Amino-2-bromonicotinamide.
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Start: 5-Amino-2-bromonicotinamide Waste
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No, it's a spill
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- 5-Amino-2-bromonicotinamide

Store in a secure,
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End: Proper Disposal

Follow Spill Cleanup Protocol:
1. Evacuate & Secure

2. Ventilate
3. Wear PPE

4. Contain & Clean
5. Decontaminate

6. Report

Click to download full resolution via product page

Caption: Disposal workflow for 5-Amino-2-bromonicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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